Currently, no study was retrieved for scientifically design heating insoles and evaluating their actual effectiveness in improving body thermal comfort of occupational workers in extremely cold env...

Understanding how consumers have shifted in clothing consumption in the midst of the global COVID-19 pandemic is critical for fashion clothing brands and businesses to identify what value means to consumers to locate growth opportunities. This exploratory study intends to provide a picture of consumers’ clothing consumption evolution while going through the pandemic crisis. We take a viewpoint that integrates the perspectives of life status changes and stress coping to examine consumers’ responses to clothing consumption during the COVID-19 global pandemic. A total of 68,511 relevant tweets were collected from January 1, 2020, through September 31, 2020. Sentiment and content analysis identified five themes which are revealed by 16 topics associated with clothing consumption over the phases of pre-lockdown, lockdown, and reopening. Pent-up demand for clothing products and changed clothing consumption habits were identified. Our findings provide evidence that consumption change is the fundamental mechanism of stress coping.

Research in supply chain management focused on the buyer-supplier relationship (BSR) indicates that costing practices can impact relationship quality and performance. Yet, few studies have examined how the supplier’s costing methods affect the BSR. To address this gap, this study investigates the role of open costing in the BSR within the apparel supply chain. Open costing is a popular costing practice in which a supplier compiles an itemized list of costs rather than a fixed price. To examine the extent to which open costing is practiced as part of BSRs, interviews were conducted with 30 professionals operating as suppliers in China and Bangladesh. A thematic analysis of the interview data identified several factors important to open costing and the BSR, including Mutual Trust, Fairness, Flexibility, Efficiency, and Sustainability. Findings shed light on the mechanism and practice of open costing within the BSR, and specifically from the perspective of suppliers.

Drawing upon the theory of human–robot interaction (HRI), this study examined the relations among perceived characteristics of fashion robot advisors (FRAs), consumers’ negative preconceptions towa...

Black consumers have been long overlooked as a major consumer base in the United States, despite their increasing buying power. Few scholars have investigated the factors that influence the purchas...

In Saudi Arabia, women have been required by law to wear the veil in public for decades. However, in 2018, Saudi women gained the legal right to choose their own public dress. We explored how Saudi...

Runway models play a central role in creating and promoting cultural beauty and body ideals. However, little is known about body measurements (BMs) and anthropometric health parameters among this m...

The aim of this study was to investigate the influence of different stitch factors on the mechanical behavior of the seam section of sportswear under periodic load. Multiscale finite element (FE) m...

Social movements that involve a variety of individuals from various backgrounds, such as Black Lives Matter, have made social justice (SJ) a prominent factor when purchasing. Although clothing is a...

Artifacts are a primary source of information for fashion history students participating in object-based learning through careful observation, analysis and interpretation. Object-based learning is ...